Cas no 85288-38-6 (4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile)

4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile is a versatile heterocyclic compound featuring an oxazolidinone core linked to a benzonitrile moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The oxazolidinone ring offers a rigid scaffold for stereoselective transformations, while the benzonitrile group enhances solubility and facilitates further functionalization. Its stability under various reaction conditions allows for broad applicability in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s well-defined crystalline form ensures consistent purity, supporting reproducible results in research and industrial applications. Its balanced lipophilicity and electronic properties make it a useful building block for drug discovery and fine chemical synthesis.

4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile structure

85288-38-6 structure

Product Name:4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile

CAS No:85288-38-6

MF:C₁₀H₈N₂O₂

MW:188.182722091675

CID:5860121

PubChem ID:12793542

Update Time:2025-06-08

4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile
- DTXSID101291548
- EN300-1870425
- 4-(2-Oxo-4-oxazolidinyl)benzonitrile
- 85288-38-6
- Inchi： 1S/C10H8N2O2/c11-5-7-1-3-8(4-2-7)9-6-14-10(13)12-9/h1-4,9H,6H2,(H,12,13)
- InChI Key： NWWNLODATCJYJT-UHFFFAOYSA-N
- SMILES： O1C(NC(C2C=CC(C#N)=CC=2)C1)=O

Computed Properties

Exact Mass: 188.058577502g/mol
Monoisotopic Mass: 188.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 62.1Å²

4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile Pricemore >>

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Enamine	EN300-1870425-0.05g	4-(2-oxo-1,3-oxazolidin-4-yl)benzonitrile	85288-38-6	0.05g	$612.0	2023-09-18
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